Cas no 1698658-73-9 (4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile)

• Product Name: 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile
• CAS No: 1698658-73-9
• MF: C₈H₁₂BrN₅
• MW: 258.118379592896
• CID: 5694607
• PubChem ID: 103098544
• Update Time: 2023-10-14

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile
• 1698658-73-9
• EN300-1106869
• 1H-1,2,4-Triazole-1-butanenitrile, 3-amino-5-bromo-α,α-dimethyl-

• Inchi： 1S/C8H12BrN5/c1-8(2,5-10)3-4-14-6(9)12-7(11)13-14/h3-4H2,1-2H3,(H2,11,13)
• InChI Key： WHIUCYNDLWFBHY-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCC(C#N)(C)C

Computed Properties

• Exact Mass: 257.02761g/mol
• Monoisotopic Mass: 257.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 461.5±47.0 °C(Predicted)
• pka: 2.27±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides